N-(2-fluorophenyl)-2-((2-(4-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[7-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C23H20FN5O4S/c1-28-20-18(22(31)29(2)23(28)32)21(27-19(26-20)13-8-10-14(33-3)11-9-13)34-12-17(30)25-16-7-5-4-6-15(16)24/h4-11H,12H2,1-3H3,(H,25,30)
• InChI Key: YPUALEIBFPFUJD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)OC)SCC(=O)NC4=CC=CC=C4F)C(=O)N(C1=O)C
• Molecular Formula: C23H20FN5O4S
• Molecular Weight: 481.5 g/mol

Description

N-(2-fluorophenyl)-2-((2-(4-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H20FN5O4S and its molecular weight is 481.5. The purity is usually 95%.
BenchChem offers high-quality N-(2-fluorophenyl)-2-((2-(4-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-fluorophenyl)-2-((2-(4-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis of Radioligands

Compounds with similar structural characteristics have been explored for their potential in radioligand development. For instance, the synthesis and application of radiolabeled compounds for positron emission tomography (PET) imaging have been reported, emphasizing the selective ligands for the translocator protein (18 kDa). This research demonstrates the utility of these compounds in in vivo imaging, aiding the diagnosis and study of various conditions, including neuroinflammatory processes and potentially contributing to the understanding of diseases like Alzheimer's (Dollé et al., 2008).

Synthesis and Biological Evaluation

Another aspect of scientific research applications includes the synthesis of novel compounds derived from similar structural frameworks for therapeutic purposes. Studies have explored the anti-inflammatory and analgesic properties of derivatives, showcasing the pharmacological potential of these compounds. The design and synthesis of new chemical entities, followed by in vitro and in vivo evaluation, highlight the relevance of these compounds in drug discovery and development processes (Abu‐Hashem et al., 2020).

Neuroinflammation PET Imaging

The utility of pyrazolo[1,5-a]pyrimidines, closely related to the compound , has been investigated as ligands for the translocator protein 18 kDa (TSPO). These studies provide valuable insights into the development of PET radiotracers for detecting neuroinflammatory processes, further underlining the importance of such compounds in biomedical imaging and the study of neurodegenerative diseases (Damont et al., 2015).

Anticonvulsant Agents

The research into the anticonvulsant activity of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine showcases the potential therapeutic applications of compounds within this chemical class. The exploration of these derivatives for their anticonvulsant effects, supported by molecular docking studies, points to the relevance of these compounds in the treatment of seizure disorders (Severina et al., 2020).